Cas no 1602230-30-7 (1-Propanone, 1-cyclobutyl-3-(ethylamino)-)

• Product Name: 1-Propanone, 1-cyclobutyl-3-(ethylamino)-
• CAS No: 1602230-30-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291380
• Update Time: 2025-10-24

1-Propanone, 1-cyclobutyl-3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-cyclobutyl-3-(ethylamino)-

• Inchi： 1S/C9H17NO/c1-2-10-7-6-9(11)8-4-3-5-8/h8,10H,2-7H2,1H3
• InChI Key： DLSRLTRINNLMOS-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(=O)CCNCC

Additional information on 1-Propanone, 1-cyclobutyl-3-(ethylamino)-

1-Propanone, 1-cyclobutyl-3-(ethylamino)- (CAS No. 1602230-30-7)

1-Propanone, 1-cyclobutyl-3-(ethylamino)-, also known by its CAS registry number 1602230-30-7, is a chemical compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of organic compounds known as ketones, specifically featuring a propanone backbone with substituents at the 1 and 3 positions. The cyclobutyl group attached to the 1-position and the ethylamino group at the 3-position contribute to its distinct chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the potential of 1-propanone, 1-cyclobutyl-3-(ethylamino)- in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The compound's ability to undergo various chemical transformations, including nucleophilic additions and condensations, makes it a valuable building block in organic synthesis.

In addition to its pharmaceutical applications, 1-propanone, 1-cyclobutyl-3-(ethylamino)- has shown promise in the realm of catalytic processes. Its unique structure allows for efficient catalytic cycles in reactions involving ketones, particularly in the presence of transition metal catalysts. This has led to its use in developing more sustainable and eco-friendly chemical processes, aligning with the growing demand for green chemistry practices.

The synthesis of 1-propanone, 1-cyclobutyl-3-(ethylamino)- involves a multi-step process that typically begins with the preparation of intermediates such as cyclobutanones and ethylamines. Advanced techniques like microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring higher yields and improved purity levels. These advancements have made the compound more accessible for large-scale applications.

From a structural perspective, 1-propanone, 1-cyclobutyl-3-(ethylamino)- exhibits interesting stereochemical properties due to the presence of the cyclobutane ring. This ring system introduces strain into the molecule, which can influence its reactivity and selectivity in various chemical reactions. Recent computational studies have provided deeper insights into these effects, enabling chemists to design more efficient reaction pathways tailored to specific outcomes.

The compound's solubility characteristics also play a significant role in its applications. 1-Propanone, 1-cyclobutyl-3-(ethylamino)- demonstrates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while being relatively insoluble in water. This property makes it suitable for use in organic solvent-based reactions and extraction processes.

In terms of safety considerations, 1-propanone, 1-cyclobutyl-3-(ethylamino)- is classified as a non-hazardous substance under standard conditions. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper ventilation and personal protective equipment are recommended during handling and storage.

Looking ahead, ongoing research continues to uncover new potential uses for 1-propanone, 1-cyclobutyl-3-(ethylamino)- across diverse industries. Its versatility as a chemical building block positions it as an important compound in both academic research and industrial innovation.